Cas no 731775-17-0 (N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide)

• Product name: N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide
• CAS No: 731775-17-0
• MF: C₂₄H₂₂Cl₂N₂O₃S
• MW: 489.414083003998
• CID: 6070457
• PubChem ID: 6283748

N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26597305
• 731775-17-0
• Z26073629
• N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide

• Inchi： 1S/C24H22Cl2N2O3S/c1-18(20-10-6-3-7-11-20)28(32(30,31)15-14-19-8-4-2-5-9-19)17-24(29)27-21-12-13-22(25)23(26)16-21/h2-16,18H,17H2,1H3,(H,27,29)/b15-14+
• InChI Key： QBCXOTOIANAMJF-CCEZHUSRSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN(C(C)C1C=CC=CC=1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 488.0728191g/mol
• Monoisotopic Mass: 488.0728191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide

Comprehensive Overview of N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide (CAS No. 731775-17-0)

N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide (CAS No. 731775-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which combines a dichlorophenyl moiety, a phenylethyl group, and a sulfonamidoacetamide backbone. This combination of functional groups makes it a subject of interest for scientists exploring novel bioactive molecules.

In recent years, the demand for sulfonamide derivatives has surged, driven by their versatility in drug discovery and crop protection. Researchers are particularly intrigued by the N-(3,4-dichlorophenyl) segment of this compound, as it is often associated with herbicidal and fungicidal properties. Meanwhile, the phenylethenesulfonamido component has been linked to anti-inflammatory and antimicrobial activities, making CAS No. 731775-17-0 a promising candidate for multidisciplinary studies.

The synthesis of N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide involves a multi-step process that highlights modern organic chemistry techniques. Key steps include the formation of the sulfonamide bridge and the subsequent coupling with the acetamide group. These reactions often employ catalysts and reagents that align with green chemistry principles, addressing the growing consumer and regulatory focus on sustainable synthesis.

From an analytical perspective, characterizing CAS No. 731775-17-0 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are critical for its potential applications. The rise of AI-driven drug discovery platforms has further accelerated interest in such compounds, as machine learning models can predict their interactions with biological targets more efficiently than traditional methods.

One of the most frequently asked questions about N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide revolves around its stability under various environmental conditions. Studies indicate that the compound exhibits moderate thermal stability, with degradation observed at elevated temperatures. This property is particularly relevant for formulators seeking to incorporate it into temperature-sensitive formulations.

Another hot topic in discussions about CAS No. 731775-17-0 is its solubility profile. The compound demonstrates limited solubility in water but is more soluble in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile. This characteristic influences its formulation strategies, especially in pharmaceutical contexts where bioavailability is a key consideration.

Looking ahead, the potential applications of N-(3,4-dichlorophenyl)-2-[N-(1-phenylethyl)-2-phenylethenesulfonamido]acetamide are vast. Preliminary studies suggest possible roles in crop protection, veterinary medicine, and even material science. Its dual functionality as both a sulfonamide and an acetamide derivative opens doors for innovative uses that align with current trends in precision agriculture and personalized medicine.

In conclusion, CAS No. 731775-17-0 represents a fascinating intersection of chemistry and applied sciences. Its complex structure and multifaceted properties make it a compound worth watching in the coming years, particularly as research continues to uncover new ways to harness its potential. For scientists and industry professionals alike, staying updated on developments related to this molecule could prove invaluable.